Cas no 2172313-44-7 (3-formamido-3,4-dimethylpentanoic acid)

• Product Name: 3-formamido-3,4-dimethylpentanoic acid
• CAS No: 2172313-44-7
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 6471121
• PubChem ID: 165507329
• Update Time: 2025-07-23

3-formamido-3,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-formamido-3,4-dimethylpentanoic acid
• 3-(Formylamino)-3,4-dimethylpentanoic acid

• Inchi： 1S/C8H15NO3/c1-6(2)8(3,9-5-10)4-7(11)12/h5-6H,4H2,1-3H3,(H,9,10)(H,11,12)
• InChI Key： HZHUTDAULFKDQB-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(NC=O)(C)C(C)C

Experimental Properties

• Density: 1.070±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 365.8±25.0 °C(Predicted)
• pka: 4.25±0.10(Predicted)

Additional information on 3-formamido-3,4-dimethylpentanoic acid

Introduction to 3-formamido-3,4-dimethylpentanoic acid (CAS No. 2172313-44-7)

3-formamido-3,4-dimethylpentanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2172313-44-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of amino acids derivatives, characterized by its unique structural framework that includes a formamido group and a branched alkyl chain. The presence of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The molecular structure of 3-formamido-3,4-dimethylpentanoic acid consists of a five-carbon backbone with substituents at the third and fourth positions, enhancing its chemical reactivity and versatility. The formamido group (-NH-CO-OH) is particularly noteworthy, as it serves as a versatile handle for further functionalization, enabling the synthesis of more complex molecules. This property has made it a focal point in synthetic organic chemistry, where it is employed in the construction of peptidomimetics and other pharmacophores.

In recent years, there has been growing interest in the applications of 3-formamido-3,4-dimethylpentanoic acid in medicinal chemistry. Its structural features have been leveraged in the design of molecules targeting various biological pathways. For instance, researchers have explored its potential as a precursor in the synthesis of protease inhibitors, which are critical in treating conditions such as cancer and infectious diseases. The branched alkyl chain enhances solubility and metabolic stability, making it an attractive candidate for drug development.

One of the most compelling aspects of 3-formamido-3,4-dimethylpentanoic acid is its role in peptidomimetic design. Peptidomimetics are synthetic analogs of natural peptides that mimic their biological activity but with improved pharmacokinetic properties. The formamido group provides a scaffold for introducing modifications that can enhance binding affinity and reduce immunogenicity. This has led to several promising candidates entering clinical trials for applications ranging from antiviral to anti-inflammatory therapies.

Recent advancements in computational chemistry have further highlighted the significance of 3-formamido-3,4-dimethylpentanoic acid. Molecular modeling studies have demonstrated its potential as a key intermediate in the synthesis of small-molecule inhibitors targeting enzyme-catalyzed reactions. These studies have provided insights into how structural modifications can optimize binding interactions with biological targets, paving the way for more effective drug candidates.

The synthesis of 3-formamido-3,4-dimethylpentanoic acid itself is an intricate process that requires precise control over reaction conditions. Traditional synthetic routes often involve multi-step sequences involving protection-deprotection strategies to handle the reactive functional groups effectively. However, recent developments in green chemistry have led to more sustainable methods, including enzymatic catalysis and flow chemistry techniques, which improve yield and reduce waste.

In addition to its pharmaceutical applications, 3-formamido-3,4-dimethylpentanoic acid has found utility in materials science. Its unique structural features make it a candidate for designing polymers with specific properties, such as biodegradability and biocompatibility. These materials are being explored for medical implants and drug delivery systems, where controlled degradation rates are crucial for ensuring safety and efficacy.

The future prospects for 3-formamido-3,4-dimethylpentanoic acid are promising, with ongoing research focusing on expanding its applications. One area of interest is its use in combination therapies, where it could serve as a building block for molecules designed to work synergistically with existing drugs. Furthermore, advances in gene editing technologies may open new avenues for its application in personalized medicine.

In conclusion, 3-formamido-3,4-dimethylpentanoic acid (CAS No. 2172313-44-7) represents a versatile and valuable compound with significant implications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool in pharmaceutical research and development. As our understanding of biological systems continues to evolve，this compound will undoubtedly play an increasingly important role in shaping the future of medicine.